(2-Chloro-6-methylpyridin-4-yl)methanol
Cat. No. B1371263
Key on ui cas rn:
152815-18-4
M. Wt: 157.6 g/mol
InChI Key: YXPVCSWOMRFRCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:12]1[O:13][CH2:14][CH2:15][CH2:16]1.[Cl:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[OH:7])[cH:8][c:9]([CH3:11])[n:10]1>>[Cl:1][c:2]1[cH:3][c:4]([CH2:5][OH:6])[cH:8][c:9]([CH3:11])[n:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Cc1cc(C(=O)O)cc(Cl)n1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
Cc1cc(CO)cc(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
